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Abstract

Fluometuron is a selective phenylurea herbicide widely utilized in cotton (Gossypium hirsutum
L.) production for the control of annual broadleaf weeds and grasses.[1] Its primary mode of
action is the inhibition of photosynthesis at the photosystem Il (PSIl) complex.[2] While
traditionally used as a pre-emergence herbicide, post-emergence applications of fluometuron
offer a valuable tool for managing weed escapes and extending the window of weed control.
This document provides detailed application notes and experimental protocols for the post-
emergence use of fluometuron in cotton, summarizing key quantitative data and outlining
methodologies for efficacy and phytotoxicity assessment.

Mode of Action

Fluometuron disrupts photosynthesis by binding to the D1 protein within the photosystem I
complex located in the chloroplasts of susceptible plants. This binding action blocks the
electron transport chain, halting the production of ATP and NADPH necessary for carbon
fixation. The subsequent buildup of highly reactive oxygen species leads to lipid peroxidation,
membrane damage, and ultimately, cell death.[2][3]
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Caption: Fluometuron's mode of action via inhibition of Photosystem II.

Application Strategies and Rates

Post-emergence applications of fluometuron in cotton can be made over-the-top (broadcast)
or as a directed spray. The choice of application method and rate depends on the cotton growth
stage, weed species and size, and environmental conditions.

Table 1: Post-Emergence Fluometuron Application Rates in Cotton

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1672900?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Cotton Growth Fluometuron Rate Key

Application Method . . .
Stage (kg a.i./ha) Considerations

Potential for

temporary cotton
Over-the-Top Cotyledon to 2-leaf 0.56-1.12 o )

injury (chlorosis,

stunting).[1]

May delay sympodia

development but does
Over-the-Top V3to V4 1.1 ) )

not typically affect lint

yield.[4]

Minimizes contact with
cotton foliage,

Directed Spray 15 cm height 0.72-15 reducing injury risk.
Weeds should be less
than 8 cm tall.[5]

Provides residual
Lay-by After last cultivation 15-3.0 control of late-
emerging weeds.[5]

Tank-Mix Partners for Enhanced Weed Control

To broaden the weed control spectrum and manage herbicide resistance, fluometuron can be
tank-mixed with other post-emergence herbicides.

Table 2: Efficacy of Fluometuron Tank-Mixes on Key Cotton Weeds
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Tank-Mix Partner Target Weeds Efficacy Rating* Reference

Johnsongrass,
MSMA/DSMA Good to Excellent [6]
Cocklebur, Nutsedge

Morningglory,

Pyrithiobac ) Good [7]
Pigweed
Glyphosate (in RR
Broad spectrum Excellent [7]
Cotton)
Diuron Broadleaf weeds Good [8]

*Efficacy ratings are generalized from literature and can vary based on weed size,
environmental conditions, and application accuracy.

Experimental Protocols
Protocol for Evaluating Post-Emergence Efficacy of
Fluometuron

This protocol outlines a field trial to assess the efficacy of post-emergence fluometuron
applications on target weed species in cotton.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.lsuagcenter.com/~/media/system/e/6/6/4/e664015324796f18eea141420974bc2c/pub2746weedsincotton2007final.pdf
https://content.ces.ncsu.edu/pdf/weed-management-in-cotton/2019-01-02/Chapter_10.pdf
https://content.ces.ncsu.edu/pdf/weed-management-in-cotton/2019-01-02/Chapter_10.pdf
https://bioone.org/journals/weed-technology/volume-35/issue-6/wet.2021.76/Performance-of-tank-mix-partners-with-isoxaflutole-across-the-Cotton/10.1017/wet.2021.76.pdf
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://www.benchchem.com/product/b1672900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start: Field Selection
& Preparation

Experimental Design
(RCBD)

Cotton Planting

Pre-application
Weed Assessment

Herbicide Application

(Post-emergence)

Data Collection

Post-application
Weed Assessment
(7, 14, 28 DAT)

Cotton Injury
Assessment
(7, 14, 28 DAT)

Cotton Yield
Measurement

Statistical Analysis

End: Report Generation

Click to download full resolution via product page

Caption: Workflow for a post-emergence herbicide efficacy trial.
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. Experimental Design:
Design: Randomized Complete Block Design (RCBD) with 3-4 replications.[9]
Plot Size: Minimum of 25m?2, typically 4 rows of cotton with a length of 6-10 meters.[10][11]

Treatments:

[e]

Untreated control (weedy check).

o

Fluometuron at various rates (e.g., 0.84 and 1.12 kg a.i./ha).[1]

Fluometuron in tank-mixtures with other herbicides (e.g., MSMA, pyrithiobac).

[¢]

[¢]

Standard commercial herbicide program for comparison.

. Field Preparation and Planting:
Select a field with a uniform and representative population of the target weed species.
Prepare the seedbed according to standard local practices.
Plant a commercial cotton variety at a recommended seeding rate.

. Herbicide Application:

Timing: Apply post-emergence when cotton is at the desired growth stage (e.g., cotyledon to
2-leaf stage) and weeds are small and actively growing.[1]

Equipment: Use a CO2-pressurized backpack sprayer calibrated to deliver a consistent
spray volume (e.g., 140-200 L/ha) through appropriate nozzles.[12]

Environmental Conditions: Record weather data (temperature, humidity, wind speed) at the
time of application.

. Data Collection:

Weed Control Efficacy: Visually assess weed control for each species at 7, 14, and 28 days
after treatment (DAT) using a scale of 0% (no control) to 100% (complete control) relative to
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the untreated control.[13]

o Cotton Injury: Visually assess cotton injury at 7, 14, and 28 DAT on a scale of 0% (no injury)
to 100% (plant death). Symptoms to note include chlorosis, necrosis, and stunting.[14]

* Yield: Harvest the center two rows of each plot at maturity and measure the seed cotton
yield.

5. Statistical Analysis:
e Analyze data using Analysis of Variance (ANOVA).

e Use a mean separation test (e.g., Fisher's Protected LSD at p=0.05) to compare treatment
means.[10]

Protocol for Assessing Cotton Phytotoxicity to Post-
Emergence Fluometuron

This protocol is designed to specifically evaluate the tolerance of cotton to post-emergence
fluometuron applications in a weed-free environment.

1. Experimental Design:

o Same as the efficacy protocol (RCBD with 3-4 replications). The trial area should be
maintained weed-free through hand weeding or the use of a selective grass herbicide that
does not interact with fluometuron.[11]

2. Treatments:
e Untreated, weed-free control.

» Fluometuron applied over-the-top at increasing rates (e.g., 0.56, 1.12, and 2.24 kg a.i./ha)
at different cotton growth stages (e.g., cotyledon, 2-leaf, 4-leaf).[1]

3. Data Collection:

e Visual Injury Ratings: As described in the efficacy protocol.
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e Plant Height: Measure the height of 10 randomly selected plants per plot at 14 and 28 DAT.

» Node of First Fruiting Branch: For a subset of plants, determine the node number of the first
sympodial (fruiting) branch to assess for maturity delays.[15]

e Chlorophyll Content: Use a SPAD meter to non-destructively measure the relative chlorophyll
content of the uppermost fully expanded leaves as an indicator of chlorosis.

 Yield and Fiber Quality: At the end of the season, harvest the plots and analyze the lint for
key fiber quality parameters (e.g., length, strength, micronaire).[4]

4. Statistical Analysis:
e Analyze all quantitative data using ANOVA and a suitable mean separation test.

Summary of Quantitative Data

Table 3: Impact of Post-Emergence Fluometuron on Cotton Growth and Yield

Fluometuro o Fiber
Application  Cotton . .
n Rate (kg . Yield Effect  Quality Reference
. Stage Injury (%)
a.i./ha) Effect
o Reduced
- No significant ) o
1.1 V3-V4 Not specified micronaire in [16]
effect
1 of 2 years

Higher rates
Cotyledon to . o
0.56-1.12 > leaf caused Not specified Not specified [12]
-lea
greater injury

Table 4: Pitted Morningglory Control with Post-Emergence Fluometuron
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Fluometuron L Pitted
Application o ]
Rate (kg = Additive Morningglory Reference
age
a.i./ha) 4 Control (%)
Not significantly
0.56-1.12 Cotyledon None different across [12]
rates

Increased control
Surfactant (0.6%
0.56-1.12 Cotyledon ) for some [12]
viv
treatments

No significant

DSMA (2.24 increase
0.56-1.12 Cotyledon [12]
kg/ha) compared to no
additive

Conclusion

Post-emergence application of fluometuron is a viable strategy for weed management in
cotton. Careful consideration of application timing, rate, and potential tank-mix partners is
crucial for maximizing weed control while minimizing crop injury. The protocols outlined in this
document provide a framework for conducting rigorous scientific evaluations of post-
emergence fluometuron strategies. Researchers should adapt these protocols to their specific
local conditions and research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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